Cas no 24662-25-7 (5-propylthiophene-2-carbothioamide)

• Product Name: 5-propylthiophene-2-carbothioamide
• CAS No: 24662-25-7
• MF: C₈H₁₁NS₂
• MW: 185.309639215469
• CID: 6098238
• PubChem ID: 119088777
• Update Time: 2023-12-13

5-propylthiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-propylthiophene-2-carbothioamide
• 2-Thiophenecarbothioamide, 5-propyl-
• DTXSID301296225
• 24662-25-7
• EN300-1855650
• 5-Propyl-2-thiophenecarbothioamide

• Inchi： 1S/C8H11NS2/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,2-3H2,1H3,(H2,9,10)
• InChI Key： VHCGEEVYUCSLMH-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)SC(CCC)=CC=1

Computed Properties

• Exact Mass: 185.03329170g/mol
• Monoisotopic Mass: 185.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 303.7±44.0 °C(Predicted)
• pka: 12.70±0.29(Predicted)